Cas no 1804517-27-8 (Ethyl 3,4-difluoro-5-nitrophenylacetate)

Ethyl 3,4-difluoro-5-nitrophenylacetate structure
1804517-27-8 structure
Product Name:Ethyl 3,4-difluoro-5-nitrophenylacetate
CAS No:1804517-27-8
MF:C10H9F2NO4
MW:245.179569959641
CID:4706388
Update Time:2023-08-15

Ethyl 3,4-difluoro-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3,4-difluoro-5-nitrophenylacetate
    • Inchi: 1S/C10H9F2NO4/c1-2-17-9(14)5-6-3-7(11)10(12)8(4-6)13(15)16/h3-4H,2,5H2,1H3
    • InChI Key: XYMVBBSCAJLNHT-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Topological Polar Surface Area: 72.1
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.